N-(benzo[d][1,3]dioxol-5-yl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(1,3-dimethyl-2,4-dioxo-7-thiophen-2-ylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C21H17N5O5S2/c1-25-18-16(20(28)26(2)21(25)29)19(24-17(23-18)14-4-3-7-32-14)33-9-15(27)22-11-5-6-12-13(8-11)31-10-30-12/h3-8H,9-10H2,1-2H3,(H,22,27)
• InChI Key: VBXMYTVOSLBANN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CS3)SCC(=O)NC4=CC5=C(C=C4)OCO5)C(=O)N(C1=O)C
• Molecular Formula: C21H17N5O5S2
• Molecular Weight: 483.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H17N5O5S2 and its molecular weight is 483.52. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Heterocyclic compounds, including those similar in structure to the specified compound, are synthesized for their potential in medicinal chemistry, particularly as anti-inflammatory and analgesic agents. For example, the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone showed significant anti-inflammatory and analgesic activities, indicating the therapeutic potential of such molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These findings suggest that derivatives of the specified compound could be explored for similar biological activities.

Antimicrobial and Antitumor Activities

Research on heterocyclic compounds has also demonstrated antimicrobial and antitumor activities, making them of interest for the development of new therapeutic agents. For instance, novel heterocyclic compounds having a sulphamido moiety were synthesized and evaluated for their antibacterial and antifungal activities, indicating the potential for these compounds in treating infections (Nunna, Ramachandran, Arts, Panchal, & Shah, 2014). Additionally, compounds with structural similarities to the specified chemical have been investigated for their antitumor activity against liver and breast cancer cell lines, highlighting their potential in cancer research (Edrees & Farghaly, 2017).